Cas no 864054-89-7 (Morpholine, 4-(5-fluoro-2-methylbenzoyl)-)

• Product Name: Morpholine, 4-(5-fluoro-2-methylbenzoyl)-
• CAS No: 864054-89-7
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• MDL: MFCD20044436
• CID: 4253660
• PubChem ID: 21069934
• Update Time: 2025-06-14

Morpholine, 4-(5-fluoro-2-methylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-(5-fluoro-2-methylbenzoyl)-
• (5-Fluoro-2-methylphenyl)(morpholino)methanone
• Methanone, (5-fluoro-2-methylphenyl)-4-morpholinyl-
• DXICJVMNWQPWIV-UHFFFAOYSA-N
• (5-fluoro-2-methylphenyl)-morpholin-4-ylmethanone
• AKOS009101725
• MFCD20044436
• 864054-89-7
• A1-09041
• SCHEMBL2529453
• E91909

• MDL： MFCD20044436
• Inchi： 1S/C12H14FNO2/c1-9-2-3-10(13)8-11(9)12(15)14-4-6-16-7-5-14/h2-3,8H,4-7H2,1H3
• InChI Key： DXICJVMNWQPWIV-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=CC=C1C)(N1CCOCC1)=O

Computed Properties

• Exact Mass: 223.10085685Da
• Monoisotopic Mass: 223.10085685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Additional information on Morpholine, 4-(5-fluoro-2-methylbenzoyl)-

Recent Advances in the Study of Morpholine, 4-(5-fluoro-2-methylbenzoyl)- (CAS: 864054-89-7) in Chemical Biology and Pharmaceutical Research

The compound Morpholine, 4-(5-fluoro-2-methylbenzoyl)- (CAS: 864054-89-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its morpholine core and a 5-fluoro-2-methylbenzoyl substituent, has been investigated for its role in modulating various biological pathways. Recent studies have focused on its synthesis, pharmacokinetics, and mechanism of action, providing valuable insights into its potential as a drug candidate.

One of the key areas of research has been the synthesis and optimization of Morpholine, 4-(5-fluoro-2-methylbenzoyl)-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of the compound. The researchers utilized a multi-step process involving acylation of morpholine with 5-fluoro-2-methylbenzoic acid, followed by purification using high-performance liquid chromatography (HPLC). This advancement is critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, recent in vitro studies have demonstrated that Morpholine, 4-(5-fluoro-2-methylbenzoyl)- exhibits potent inhibitory effects on specific kinase enzymes involved in inflammatory and oncogenic pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound showed nanomolar affinity for PI3Kδ, a kinase implicated in autoimmune diseases and certain cancers. These findings suggest its potential as a targeted therapy for conditions such as rheumatoid arthritis and B-cell malignancies.

Pharmacokinetic studies have also been a focus, with researchers investigating the absorption, distribution, metabolism, and excretion (ADME) properties of Morpholine, 4-(5-fluoro-2-methylbenzoyl)-. A recent preclinical study in Drug Metabolism and Disposition (2024) revealed that the compound has favorable oral bioavailability and a half-life suitable for once-daily dosing. However, challenges such as hepatic metabolism via CYP3A4 were identified, prompting further structural modifications to enhance metabolic stability.

Looking ahead, the therapeutic potential of Morpholine, 4-(5-fluoro-2-methylbenzoyl)- is being explored in combination therapies. A 2024 study in Molecular Cancer Therapeutics highlighted its synergistic effects with checkpoint inhibitors in enhancing antitumor immune responses. These findings underscore the compound's versatility and its potential to address unmet medical needs in oncology and immunology.

In conclusion, Morpholine, 4-(5-fluoro-2-methylbenzoyl)- (CAS: 864054-89-7) represents a promising candidate in the pipeline of novel therapeutics. Continued research into its mechanism of action, optimization of its pharmacokinetic profile, and exploration of its clinical applications will be essential to fully realize its potential. The recent advancements in its synthesis and biological evaluation provide a solid foundation for future studies and development efforts.